2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine
Overview
Description
2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine (2C3CBP) is an organic compound that is widely used in a variety of scientific research applications. Its structure consists of a pyrazine core with a chloro substituent on the 2-position and a 4-cyclobutylpiperazin-1-yl substituent on the 3-position. 2C3CBP has been studied for its potential use in medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine has been studied for its potential use in medicinal chemistry, biochemistry, and pharmacology. It has been used as a ligand in a variety of binding assays, including those for human and animal proteins. It has also been studied for its ability to modulate enzyme activity, as well as its potential use as a drug target. Additionally, 2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine has been used in a variety of cell-based assays, including those for apoptosis, cell growth, and cell migration.
Mechanism of Action
Target of Action
It belongs to the pyrazine family, and compounds with this scaffold have widely exhibited different biological activities .
Mode of Action
Pyrrolopyrazine derivatives, which include 2-chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine, have shown a wide range of biological activities .
Biochemical Pathways
Pyrrolopyrazine derivatives have exhibited various biological activities, indicating that they may affect multiple pathways .
Result of Action
Pyrrolopyrazine derivatives have shown various biological activities, indicating that they may have multiple effects at the molecular and cellular levels .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine in lab experiments is its low cost and ease of synthesis. Additionally, it has been shown to have a variety of biochemical and physiological effects, making it a useful tool for a variety of research applications. However, there are some limitations to using 2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine in lab experiments. For example, its mechanism of action is not well understood, making it difficult to predict its effects in certain contexts. Moreover, its effects on proteins and G-protein coupled receptors are not fully understood, making it difficult to accurately predict its effects in certain contexts.
Future Directions
There are a variety of potential future directions for research on 2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine. For example, further research could be conducted to gain a better understanding of its mechanism of action, as well as its effects on proteins and G-protein coupled receptors. Additionally, further research could be conducted to explore its potential use as a drug target. Furthermore, research could be conducted to explore its potential use in other areas, such as biochemistry and pharmacology. Finally, further research could be conducted to explore its potential use in other lab experiments, such as those involving cell-based assays.
properties
IUPAC Name |
2-chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN4/c13-11-12(15-5-4-14-11)17-8-6-16(7-9-17)10-2-1-3-10/h4-5,10H,1-3,6-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAHNYKQHUCCGGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CCN(CC2)C3=NC=CN=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Azido-1-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-one](/img/structure/B1490878.png)
